11-[2-(benzyloxy)phenyl]-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Specification

• Molecular Formula: C33H30N2O3
• Molecular Weight: 502.6 g/mol
• IUPAC Name: 9-(4-methoxyphenyl)-6-(2-phenylmethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C33H30N2O3/c1-37-25-17-15-23(16-18-25)24-19-29-32(30(36)20-24)33(35-28-13-7-6-12-27(28)34-29)26-11-5-8-14-31(26)38-21-22-9-3-2-4-10-22/h2-18,24,33-35H,19-21H2,1H3
• Standard InChI Key: HJCDAFWYLHCSGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=C5OCC6=CC=CC=C6)C(=O)C2

Introduction

11-[2-(benzyloxy)phenyl]-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one is a complex organic compound belonging to the dibenzodiazepine class. This class of compounds is known for its diverse biological activities and potential therapeutic applications, particularly in psychiatry and neurology due to their psychoactive properties.

Structural Features and Synthesis

The compound features a diazepine core with multiple aromatic rings, including a benzyloxy and a methoxyphenyl group. This structure contributes to its potential as a therapeutic agent.

Synthesis Overview

The synthesis of this compound typically involves multiple steps, including reactions that form the diazepine ring and attach the benzyloxy and methoxyphenyl groups. The specific synthetic route can vary, but it generally requires careful control of reaction conditions to achieve the desired structure.

Mechanism of Action and Biological Activity

Compounds in the dibenzodiazepine class are known to interact with the central nervous system, potentially modulating neurotransmitter systems by binding to GABA receptors or other molecular targets involved in anxiety and mood regulation. The precise mechanism of action for 11-[2-(benzyloxy)phenyl]-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one is still under investigation.

Potential Applications and Ongoing Research

Given its structural features and potential biological activity, this compound is of interest for research into new therapeutic applications. Ongoing studies aim to optimize its synthesis and explore its effects on the central nervous system, particularly in relation to anxiety and mood disorders.